3-(benzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)pyrazine-2-carboxamide

• IUPAC Name: 3-(1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)pyrazine-2-carboxamide
• InChI: InChI=1S/C17H16N4O2S/c22-16(20-10-11-4-3-9-23-11)14-15(19-8-7-18-14)17-21-12-5-1-2-6-13(12)24-17/h1-2,5-8,11H,3-4,9-10H2,(H,20,22)
• InChI Key: QDYDOYKHVHZPEO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C2=NC=CN=C2C3=NC4=CC=CC=C4S3
• Molecular Formula: C17H16N4O2S
• Molecular Weight: 340.4 g/mol

Description

The compound “3-(benzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)pyrazine-2-carboxamide” is a complex organic molecule. It contains a benzothiazole moiety, which is a heterocyclic compound with a benzene ring fused to a thiazole ring. This compound also contains a pyrazine ring, which is a six-membered aromatic ring with two nitrogen atoms, and a carboxamide group, which is a functional group derived from carboxylic acids.

Scientific Research Applications

Antibacterial and Antifungal Applications

Research has identified compounds structurally related to "3-(benzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)pyrazine-2-carboxamide" with significant antibacterial and antifungal properties. For instance, N-[4-(1,3-benzothiazol-2-ylcarbamoyl)-phenyl]pyrazine-2-carboxamide was synthesized and showed promising activity against various bacterial strains (Staphylococcus aureus, Klebsiella pneumonia, and Escherichia coli) and fungal infections (Candida albicans and Aspergillus niger) (Senthilkumar, Umarani, & Satheesh, 2021). This indicates a potential application of these compounds in developing new antimicrobial agents.

Anticancer Potential

The same compound mentioned above has also been evaluated for its anticancer activity, specifically against MDA-MB-231 breast cancer cells, highlighting its potential as a foundation for developing new anticancer drugs (Senthilkumar, Umarani, & Satheesh, 2021).

Chemical Synthesis and Characterization

The chemical synthesis and spectral characterization of related compounds provide insights into their structure and potential functionalities. The comprehensive synthesis process involves reactions between specific chemical entities, yielding compounds with potential antibacterial, antifungal, and anticancer applications. These processes are crucial for understanding the chemical behavior and properties of such compounds (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).

Molecular Structure Analysis

Studies on molecular structures, including analysis through various spectroscopic techniques (1H NMR, 13C NMR, FT-IR, and mass spectroscopy), play a critical role in understanding the chemical and physical properties of these compounds. This analysis is essential for determining their potential applications in various scientific research fields (Kumara, Kumar, Naveen, Kumar, & Lokanath, 2018).